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Compound of Interest

Compound Name: 4,8-Dioxaundecane-1,11-diol

Cat. No.: B1593779 Get Quote

Welcome to the technical support center for the synthesis of 4,8-Dioxaundecane-1,11-diol.
This guide is designed for researchers, scientists, and professionals in drug development who

are looking to improve the yield and troubleshoot the synthesis of this important diol. Here, we

provide in-depth technical guidance, troubleshooting protocols, and frequently asked questions

based on established chemical principles and field-proven insights.

Introduction to the Synthesis of 4,8-Dioxaundecane-
1,11-diol
The synthesis of 4,8-Dioxaundecane-1,11-diol, a symmetrical di-ether, is most commonly

achieved via the Williamson ether synthesis. This robust and versatile method involves the

reaction of an alkoxide with a primary alkyl halide in an S(_N)2 reaction.[1][2] For the synthesis

of 4,8-Dioxaundecane-1,11-diol, a common and practical approach involves the reaction of a

C3 synthon with a C2 synthon. Specifically, we will focus on the reaction between the sodium

salt of 3-(2-hydroxyethoxy)propan-1-ol, which can be formed in situ from 1,3-propanediol and

2-chloroethanol.

The overall proposed reaction scheme is as follows:

Step 1: Formation of the alkoxide

Caption: Williamson Ether Synthesis Workflow
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Caption: Troubleshooting Low Yield Issues

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b1593779?utm_src=pdf-body-img
https://www.benchchem.com/product/b1593779?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Williamson_ether_synthesis
https://chemistrytalk.org/williamson-ether-synthesis/
https://www.benchchem.com/product/b1593779#improving-the-yield-of-4-8-dioxaundecane-1-11-diol-synthesis
https://www.benchchem.com/product/b1593779#improving-the-yield-of-4-8-dioxaundecane-1-11-diol-synthesis
https://www.benchchem.com/product/b1593779#improving-the-yield-of-4-8-dioxaundecane-1-11-diol-synthesis
https://www.benchchem.com/product/b1593779#improving-the-yield-of-4-8-dioxaundecane-1-11-diol-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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